![molecular formula C25H27NO5S B257499 N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-ethylbenzyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamide](/img/structure/B257499.png)
N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-ethylbenzyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamide
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Overview
Description
N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-ethylbenzyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of chromene derivatives and has been synthesized using various methods.
Mechanism of Action
The exact mechanism of action of N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-ethylbenzyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamide is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or signaling pathways involved in inflammation, tumor growth, and microbial infections.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the levels of various biochemical markers associated with inflammation, tumor growth, and microbial infections. In addition, this compound has been reported to have beneficial effects on the nervous system, including neuroprotection and improvement of cognitive function.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-ethylbenzyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamide in lab experiments is its potential therapeutic applications. However, one of the limitations is the lack of understanding of its exact mechanism of action, which makes it difficult to design experiments to test its efficacy.
Future Directions
There are several future directions for the research on N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-ethylbenzyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamide. One of the directions is to further investigate its mechanism of action to fully understand its therapeutic potential. Another direction is to explore the possibility of using this compound in combination with other drugs to enhance its efficacy. Additionally, more studies are needed to evaluate its safety and toxicity profile.
Synthesis Methods
The synthesis of N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-ethylbenzyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamide has been reported in various studies. One of the methods involves the reaction of 4-ethylbenzylamine with 5,7-dimethyl-4-oxo-4H-chromene-2-carboxylic acid in the presence of thionyl chloride. The resulting product is then treated with tetrahydrothiophene dioxide to obtain the final compound.
Scientific Research Applications
N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-ethylbenzyl)-5,7-dimethyl-4-oxo-4H-chromene-2-carboxamide has been studied extensively for its potential therapeutic applications. It has been reported to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. In addition, this compound has shown to have antioxidant and neuroprotective effects.
properties
Molecular Formula |
C25H27NO5S |
---|---|
Molecular Weight |
453.6 g/mol |
IUPAC Name |
N-(1,1-dioxothiolan-3-yl)-N-[(4-ethylphenyl)methyl]-5,7-dimethyl-4-oxochromene-2-carboxamide |
InChI |
InChI=1S/C25H27NO5S/c1-4-18-5-7-19(8-6-18)14-26(20-9-10-32(29,30)15-20)25(28)23-13-21(27)24-17(3)11-16(2)12-22(24)31-23/h5-8,11-13,20H,4,9-10,14-15H2,1-3H3 |
InChI Key |
NWFTUHWGYGTWMF-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)C3=CC(=O)C4=C(C=C(C=C4O3)C)C |
Canonical SMILES |
CCC1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)C3=CC(=O)C4=C(C=C(C=C4O3)C)C |
Origin of Product |
United States |
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